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Compound of Interest

Compound Name: S-(3-Hydroxypropyl) ethanethioate

Cat. No.: B2486500 Get Quote

This document provides essential safety and logistical information for the proper disposal of S-
(3-Hydroxypropyl) ethanethioate, ensuring the safety of laboratory personnel and the

protection of the environment. The following procedures are based on standard safety data

sheets and should be executed by trained professionals.

Hazard Profile and Safety Summary
S-(3-Hydroxypropyl) ethanethioate is a hazardous chemical requiring careful handling and

disposal. Its key hazard classifications are summarized below.

Hazard Classification GHS Code Description

Flammable liquids H224
Extremely flammable liquid

and vapor[1]

Acute toxicity, Oral H302 Harmful if swallowed[1]

Acute toxicity, Inhalation H332 Harmful if inhaled[1]

Short-term (acute) aquatic

hazard
H400 Very toxic to aquatic life[1]

Long-term (chronic) aquatic

hazard
H410

Very toxic to aquatic life with

long lasting effects[1]
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Before beginning the disposal process, ensure all necessary personal protective equipment

(PPE) is worn and engineering controls are in place.

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a face shield.[1] A lab coat is also recommended. For handling larger quantities or in case of

insufficient ventilation, use a NIOSH-approved respirator.[2]

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.[1] Use explosion-proof electrical, ventilating, and lighting equipment.[1][2] Ensure that

eyewash stations and safety showers are readily accessible.[2]

General Handling: Keep the chemical away from heat, sparks, open flames, and hot

surfaces.[1][2][3][4] Use only non-sparking tools and take precautionary measures against

static discharge by grounding and bonding containers and receiving equipment.[1][2][3][4]

Avoid breathing vapors or mist.[1][2] Do not eat, drink, or smoke when using this product.[1]

Step-by-Step Disposal Protocol
This protocol outlines the procedures for the disposal of unwanted S-(3-Hydroxypropyl)
ethanethioate and the management of spills.

Disposal of Unused S-(3-Hydroxypropyl) ethanethioate
Containerization:

Ensure the original container is tightly closed.[1][2]

If transferring to a waste container, use a clearly labeled, compatible container. The

container should be suitable for flammable liquids.

Waste Classification:

Classify the waste as hazardous due to its flammability and aquatic toxicity.

Storage Pending Disposal:

Store the waste container in a designated, well-ventilated, and cool area, away from

ignition sources.[2][4] The storage area should be secure (store locked up).[2]
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Arranging for Disposal:

Dispose of the contents and container to an approved waste disposal plant.[2][4] Contact

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor to arrange for pickup and disposal.

Do not dispose of this chemical down the drain or into the environment.[1]

Spill Management and Cleanup
In the event of a spill, follow these procedures immediately:

Evacuation and Ventilation:

Evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated, and eliminate all sources of ignition.[2]

Containment:

Prevent the spill from spreading and from entering drains. Cover drains if necessary.

Absorption:

For small spills, absorb the chemical with an inert, non-combustible absorbent material

such as sand, silica gel, or a universal binder.[3]

Collection:

Using spark-proof tools, carefully collect the absorbent material and spilled chemical into a

suitable, sealable, and properly labeled container for disposal.[2][3]

Decontamination:

Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect

all cleaning materials as hazardous waste.

Disposal of Spill Debris:
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Dispose of the container with the absorbed material and any contaminated cleaning

materials as hazardous waste, following the same procedure as for unused chemical.

Disposal Workflow
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Caption: Workflow for the safe disposal of S-(3-Hydroxypropyl) ethanethioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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